Cas no 1804034-76-1 (6-(2-Bromoacetyl)-2-mercaptobenzo[d]oxazole)

• Product Name: 6-(2-Bromoacetyl)-2-mercaptobenzo[d]oxazole
• CAS No: 1804034-76-1
• MF: C₉H₆BrNO₂S
• MW: 272.118440151215
• CID: 4819260
• Update Time: 2025-05-23

6-(2-Bromoacetyl)-2-mercaptobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-(2-Bromoacetyl)-2-mercaptobenzo[d]oxazole

• Inchi： 1S/C9H6BrNO2S/c10-4-7(12)5-1-2-6-8(3-5)13-9(14)11-6/h1-3H,4H2,(H,11,14)
• InChI Key： FDKHHWYGTAQUAO-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC2=C(C=1)OC(N2)=S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 2.2
• Topological Polar Surface Area: 70.4

Additional information on 6-(2-Bromoacetyl)-2-mercaptobenzo[d]oxazole

Introduction to 6-(2-Bromoacetyl)-2-mercaptobenzo[d]oxazole (CAS No. 1804034-76-1) and Its Applications in Modern Chemical Biology

6-(2-Bromoacetyl)-2-mercaptobenzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1804034-76-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the benzo[d]oxazole class, which is well-documented for its role in pharmaceutical and agrochemical applications. The presence of both a bromoacetyl group and a thiol moiety in its molecular structure endows it with versatile reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug discovery.

The bromoacetyl functional group is particularly noteworthy as it serves as a reactive handle for further chemical modifications. This group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse side chains or bioactive moieties. In contrast, the thiol group, located at the 2-position of the benzo[d]oxazole ring, provides an additional site for conjugation or interaction with biological targets. The combination of these two reactive sites makes 6-(2-Bromoacetyl)-2-mercaptobenzo[d]oxazole a promising scaffold for designing novel compounds with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of benzo[d]oxazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that modifications at the 2-position of the benzo[d]oxazole core can significantly influence the pharmacokinetic and pharmacodynamic properties of compounds. The introduction of a thiol group at this position not only enhances solubility but also facilitates interactions with thiophilic biological targets, such as cysteine residues in proteins. This has opened up new avenues for developing targeted therapies, particularly in oncology and inflammatory diseases.

The bromoacetyl moiety, on the other hand, has been extensively explored for its ability to form covalent bonds with biological molecules. This property is particularly useful in drug development, where covalent inhibitors can provide longer-lasting binding to target enzymes or receptors compared to non-covalent binders. For instance, recent research has shown that compounds containing bromoacetyl groups exhibit potent activity against enzymes involved in cancer metabolism. By leveraging the reactivity of this group, researchers have been able to develop novel inhibitors that disrupt critical metabolic pathways in tumor cells.

In addition to its pharmaceutical applications, 6-(2-Bromoacetyl)-2-mercaptobenzo[d]oxazole has shown promise in materials science and nanotechnology. The thiol group can be used to functionalize surfaces or nanoparticles, enhancing their biocompatibility and stability. This has implications for drug delivery systems, where surface modifications can improve targeting efficiency and reduce systemic toxicity. Furthermore, the bromoacetyl group can serve as a linker for constructing complex supramolecular structures, which are increasingly relevant in areas such as molecular electronics and smart materials.

From a synthetic chemistry perspective, 6-(2-Bromoacetyl)-2-mercaptobenzo[d]oxazole represents an excellent building block for exploring new reaction pathways and methodologies. The compound’s dual reactivity allows chemists to employ a wide range of synthetic strategies, including cross-coupling reactions, thiol-ene additions, and nucleophilic substitutions. These reactions not only facilitate the preparation of analogs but also enable the discovery of novel chemical transformations that could accelerate future drug development efforts.

The benzo[d]oxazole scaffold itself is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. By incorporating functional groups like bromoacetyl and thiol into this framework, researchers can fine-tune these properties to meet specific therapeutic needs. For example, recent studies have identified benzo[d]oxazole derivatives with potent activity against multidrug-resistant bacteria by exploiting structural modifications that enhance binding affinity to bacterial enzymes or membrane components.

The potential of 6-(2-Bromoacetyl)-2-mercaptobenzo[d]oxazole extends beyond traditional drug discovery applications. Its unique reactivity makes it an attractive candidate for developing probes and tools used in biochemical research. For instance, fluorescent analogs of this compound could be designed to study protein-protein interactions or enzyme mechanisms in living cells. Similarly, photoactivatable derivatives could provide insights into dynamic cellular processes by allowing researchers to control biochemical pathways with light.

In conclusion,6-(2-Bromoacetyl)-2-mercaptobenzo[d]oxazole (CAS No. 1804034-76-1) is a multifunctional compound with significant potential across multiple domains of chemical biology and materials science. Its combination of reactive functional groups—specifically the bromoacetyl and thiol moieties—makes it a versatile scaffold for designing novel therapeutics and materials. As research continues to uncover new applications for this compound,6-(2-Bromoacetyl)-2-mercaptobenzo[d]oxazole is poised to play an increasingly important role in advancing scientific understanding and technological innovation.